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CAS No.: 589-98-0

Cat. No.: S566641

PBT Profile of 3-Octanol

The key findings on the persistence, bioaccumulation, and toxicity (PBT) of 3-octanel from a dedicated

fragrance ingredient safety assessment are summarized in the table below [1] [2].

Assessment Conclusion for 3- . .
. Key Supporting Data /| Rationale

Endpoint Octanol

Persistence (P) Not Persistent Does not meet PBT criteria per IFRA Environmental
Standards [1].

Bioaccumulation Not Bioaccumulative  Does not meet PBT criteria per IFRA Environmental

(B) Standards [1].

Toxicity (T) Low Concern Calculated Margin of Exposure (MOE) > 100 for
repeated dose and reproductive toxicity endpoints [1].

Overall PBT Not a PBT Risk quotients (PEC/PNEC) for environments in

Conclusion substance Europe and North America are < 1 [1].

Assessment Methodology Overview
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The safety assessment of 3-octanel followed a standardized workflow that integrated different types of
evidence and data, including the use of read-across from similar chemicals. The following diagram illustrates

this process.
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PBT Assessment Workflow for 3-Octanol

Key Methodological Details
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e Read-Across Approach: For endpoints with limited data, the assessment used read-across from
structurally similar compounds. For genotoxicity and skin sensitization, data from 3-hexanol was
used, while for reproductive toxicity, data from 2-octanol was applied [1] [2].

e Computational Toxicity Screening: The substance was classified using the Cramer Decision Tree,
where expert judgment categorized 3-octanol as Cramer Class | (low toxicity concern) [2].

¢ Critical Exposure Calculations:
o Margin of Exposure (MOE): A calculated MOE of greater than 100 was determined for both

repeated dose and reproductive toxicity endpoints, indicating low risk [1].
o Risk Quotient: The assessment concluded that the Predicted Environmental Concentration

(PEC) was lower than the Predicted No Effect Concentration (PNEC), resulting in a risk
quotient of less than 1 [1].

Information Gaps and Future Research

The search indicates that while 3-octanol has been assessed as safe under current use conditions, broader

information you requested is not available.

e Lack of Comparative Data: The search results did not yield a direct, data-rich comparison between
3-octanol and other specific alternatives for your "Publish Comparison Guides" objective.

¢ Modern Assessment Methods: Recent literature highlights a strong industry shift towards New
Approach Methodologies (NAMs) like in vitro bioassays and in silico (Q)SAR models to fill data
gaps without animal testing [3] [4]. Future assessments may utilize these methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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